PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL&

• CAS No.: 312693-48-4
• Molecular Formula: C44H74O13Si9
• Molecular Weight: 1063.8 g/mol
• IUPAC Name: ethenyl-[(3,5,7,9,11,13,15-heptacyclopentyl-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl)oxy]-methyl-phenylsilane
• InChI: InChI=1S/C44H74O13Si9/c1-3-58(2,37-21-5-4-6-22-37)45-66-55-63(42-31-15-16-32-42)49-60(39-25-9-10-26-39)46-59(38-23-7-8-24-38)47-61(51-63,40-27-11-12-28-40)53-65(57-66,44-35-19-20-36-44)54-62(48-59,41-29-13-14-30-41)52-64(50-60,56-66)43-33-17-18-34-43/h3-6,21-22,38-44H,1,7-20,23-36H2,2H3
• InChI Key: SPXNPTBFZARTRX-UHFFFAOYSA-N
• SMILES: C[Si](C=C)(C1=CC=CC=C1)O[Si]23O[Si]4(O[Si]5(O[Si]6(O[Si](O4)(O[Si](O2)(O[Si](O6)(O[Si](O5)(O3)C7CCCC7)C8CCCC8)C9CCCC9)C1CCCC1)C1CCCC1)C1CCCC1)C1CCCC1

Description

PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& is a complex organosilicon compound. It features a unique structure with multiple cyclopentyl and dodecaoxa groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& involves multiple steps. The synthetic route typically starts with the preparation of the heptacyclopentyl and dodecaoxa intermediates, followed by their coupling with the phenylsilane moiety. Reaction conditions often include the use of solvents like ether and catalysts to facilitate the formation of the desired product .

Chemical Reactions Analysis

PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethenyl group is replaced by other nucleophiles. Common reagents and conditions for these reactions include the use of organic solvents, controlled temperatures, and specific catalysts.

Scientific Research Applications

PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of advanced materials and polymers.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug delivery systems.

Industry: It is used in the development of high-performance coatings and adhesives.

Mechanism of Action

The mechanism of action of PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

PSS-METHYLPHENYLVINYLSILYLOXY-HEPTACYCL& can be compared with other similar compounds such as:

Phenanthrene derivatives: These compounds share structural similarities but differ in their functional groups and reactivity.

Cycloalkanes: While cycloalkanes have simpler structures, they exhibit similar reactivity patterns in certain chemical reactions.